Cas no 92671-71-1 (1-Acetoacetyl-3-methylpiperidine)

• Product Name: 1-Acetoacetyl-3-methylpiperidine
• CAS No: 92671-71-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 998764
• PubChem ID: 296334
• Update Time: 2025-04-26

1-Acetoacetyl-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperidin-1-yl)butane-1,3-dione
• 92671-71-1
• DTXSID90304589
• NSC166410
• SCHEMBL13931196
• 4-(3-methylpiperidin-1-yl)-4-oxobutan-2-one
• AKOS000165979
• AKOS016044742
• NSC-166410
• 1-Acetoacetyl-3-Methylpiperidine
• 1-Acetoacetyl-3-methylpiperidine

• Inchi： 1S/C10H17NO2/c1-8-4-3-5-11(7-8)10(13)6-9(2)12/h8H,3-7H2,1-2H3
• InChI Key： IFEKQKFWZADYMY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)N1CCCC(C)C1

Computed Properties

• Exact Mass: 183.126
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 313.5°C at 760 mmHg
• Flash Point: 135°C
• Refractive Index: 1.469
• PSA: 37.38000
• LogP: 1.16190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-Acetoacetyl-3-methylpiperidine

1-(3-Methylpiperidin-1-yl)butane-1,3-dione: A Comprehensive Overview

1-(3-Methylpiperidin-1-yl)butane-1,3-dione, also known by its CAS number 92671-71-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a butanedione moiety. The presence of the methyl group on the piperidine ring adds to its chemical complexity and functional versatility.

The synthesis of 1-(3-Methylpiperidin-1-yl)butane-1,3-dione involves a series of well-defined chemical reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, making it more accessible for research and industrial applications. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, which have provided insights into its molecular geometry and intermolecular interactions.

One of the most notable properties of this compound is its ability to act as a chelating agent. The diketone functionality in the butanedione moiety allows it to coordinate with metal ions, forming stable complexes. This property has been exploited in various applications, including metal extraction, catalysis, and the development of new materials for energy storage systems. Recent studies have demonstrated that 92671-71-1 can form highly stable complexes with transition metals such as copper and nickel, which exhibit exceptional catalytic activity in organic transformations.

In the field of materials science, 1-(3-Methylpiperidin-1-yl)butane-1,3-dione has shown potential as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo polymerization under controlled conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in high-performance composites, adhesives, and coatings.

Beyond its chemical applications, this compound has also gained attention in biological research. Studies have shown that it exhibits moderate bioactivity against certain enzymes and cellular targets. While it is not currently approved for therapeutic use, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its potential as a drug candidate.

The environmental impact of 92671-71-1 has also been a topic of recent interest. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it can be effectively metabolized by microbial communities. This finding is significant for industries involved in chemical manufacturing, as it suggests that this compound can be safely integrated into sustainable production processes.

In conclusion, 1-(3-Methylpiperidin-1-yl)butane-1,3-dione, or CAS number 92671-71-1, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, materials science, and biological research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an even more significant role in advancing modern science and technology.